Cas no 2090315-61-8 (1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one
• CAS No: 2090315-61-8
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 5237255
• Update Time: 2025-06-27

1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-(difluoromethyl)-6-(hydroxymethyl)-
• 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C7H7F2NO2/c8-7(9)10-5(4-11)2-1-3-6(10)12/h1-3,7,11H,4H2
• InChI Key： DMOOBAAVRMFDMS-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(F)F)C(CO)=CC=C1

Additional information on 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one

Professional Introduction to Compound with CAS No. 2090315-61-8 and Product Name: 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one

The compound with the CAS number 2090315-61-8 and the product name 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the dihydropyridine class, a heterocyclic structure known for its diverse biological activities. The presence of both difluoromethyl and hydroxymethyl substituents in its molecular framework imparts unique chemical properties that make it a promising candidate for further exploration in drug development.

Recent studies have highlighted the potential of dihydropyridine derivatives in modulating various biological pathways. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and bioavailability, making it an attractive feature for medicinal chemists. In contrast, the hydroxymethyl moiety introduces a polar functional group that can improve solubility and interactions with biological targets. This combination of structural features has positioned 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one as a versatile scaffold for designing novel therapeutic agents.

In the realm of pharmaceutical innovation, dihydropyridines have long been recognized for their role in cardiovascular therapy, primarily due to their calcium channel blocking properties. However, recent research has expanded the therapeutic applications of this class of compounds to include anti-inflammatory, anticancer, and antimicrobial effects. The specific arrangement of substituents in 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one suggests potential activity in multiple disease areas. For instance, the difluoromethyl group may contribute to its ability to inhibit certain enzymes involved in inflammation, while the hydroxymethyl group could enhance its binding affinity to specific protein targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and protecting group strategies, are employed to construct the dihydropyridine core efficiently. The introduction of the difluoromethyl and hydroxymethyl groups at strategic positions within the molecule necessitates careful selection of reagents and catalysts to maintain regioselectivity. These synthetic challenges underscore the importance of expertise in organic chemistry when developing novel compounds like 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one.

From a biological perspective, the structural features of this compound make it an intriguing candidate for further investigation. Preclinical studies have begun to explore its potential effects on key signaling pathways relevant to human health and disease. For example, researchers are examining its interaction with enzymes such as kinases and phosphodiesterases, which play critical roles in cell proliferation and metabolism. The presence of both polar and non-polar regions in its molecular structure suggests that it may be able to penetrate cell membranes effectively, thereby facilitating intracellular delivery.

The pharmacokinetic properties of 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one are also under scrutiny. The difluoromethyl group is known to increase metabolic stability by resisting oxidative degradation, while the hydroxymethyl group can influence solubility and distribution within the body. These factors are crucial for determining whether the compound will exhibit prolonged therapeutic effects or require frequent dosing. Computational modeling techniques are being used alongside experimental data to predict how this compound will behave in vivo.

One particularly exciting aspect of this research is its potential application in addressing unmet medical needs. Diseases such as cancer and neurodegenerative disorders often involve complex molecular mechanisms that are difficult to target with existing therapies. The unique structural features of 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one may enable it to interact with previously inaccessible biological pathways or modify disease-related protein functions. By leveraging cutting-edge synthetic chemistry and biological screening methods, scientists hope to uncover new therapeutic strategies that could benefit patients worldwide.

As research progresses, collaborations between chemists and biologists will be essential for translating laboratory discoveries into clinical reality. The development of novel compounds like 1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one relies on interdisciplinary approaches that integrate knowledge from multiple scientific disciplines. This collaborative spirit ensures that promising candidates such as this one receive thorough evaluation before advancing into human trials.

In conclusion,1-(difluoromethyl)-6-(hydroxymethyl)-1,2-dihydropyridin-2-one (CAS No. 2090315-61-8) represents a significant contribution to pharmaceutical research due to its innovative molecular design and potential therapeutic applications. The combination of structural features—including the difluoromethyl and hydroxymethyl groups—makes it a versatile candidate for further exploration across various disease areas including cancer treatment, cardiovascular diseases, inflammation, antimicrobial infections,and more.. Continued investigation into its biological activity, pharmacokinetic behavior,and synthetic feasibility will be instrumental in determining its future role in medicine.